N-(2-(2-phenylmorpholino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-phenylmorpholino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide, commonly known as PD 169316, is a selective inhibitor of p38 mitogen-activated protein kinase (MAPK). MAPKs are important signaling molecules that regulate various cellular processes such as cell differentiation, proliferation, and apoptosis. PD 169316 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Synthesis and Pharmacological Evaluation :
- A study reported the synthesis of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives and evaluated their pharmacological activities, revealing moderate activity against butyrylcholinesterase and acetylcholinesterase, and good activity against the lipoxygenase enzyme. Additionally, antimicrobial and hemolytic activities were probed, confirming proficient antimicrobial activities of certain derivatives (Irshad, 2018).
Biological Evaluation and Molecular Docking Studies :
- Another research focused on the design, synthesis, and biological evaluation of similar compounds. This study also conducted molecular docking against butyrylcholinesterase, acetylcholinesterase, and lipoxygenase enzymes, indicating these compounds' potential in inhibiting these enzymes (Irshad et al., 2019).
Synthesis and Screening for Enzyme Inhibition :
- Further research involved the synthesis of ethylated sulfonamides with the 1,4-benzodioxane moiety. These compounds were screened against acetylcholinesterase, butyrylcholinesterase, lipoxygenase, and α-glucosidase enzymes, and were found to be good inhibitors of lipoxygenase but moderate inhibitors of the other enzymes. They also showed good antibacterial properties (Irshad et al., 2016).
Inhibition of α-Glucosidase and Acetylcholinesterase :
- A study aimed at investigating the enzyme inhibitory potential of new sulfonamides bearing benzodioxane and acetamide moieties. The synthesized compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase (Abbasi et al., 2019).
Antibacterial Potential :
- Research on N-substituted sulfonamides bearing the benzodioxane moiety demonstrated potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).
properties
IUPAC Name |
N-[2-(2-phenylmorpholin-4-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c23-28(24,17-6-7-18-19(14-17)27-13-12-26-18)21-8-9-22-10-11-25-20(15-22)16-4-2-1-3-5-16/h1-7,14,20-21H,8-13,15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVOBWROENSYJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CCNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.